Cas no 1261580-01-1 (3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone)

• Product Name: 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone
• CAS No: 1261580-01-1
• MF: C₁₀H₈BrF₂IO₂
• MW: 404.974601745605
• CID: 4989474
• Update Time: 2025-06-15

3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone

• Inchi： 1S/C10H8BrF2IO2/c11-4-3-9(15)7-2-1-6(5-8(7)14)16-10(12)13/h1-2,5,10H,3-4H2
• InChI Key： AULGOOWWWJHQOH-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(CCBr)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 241
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3

Additional information on 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone

3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone (CAS No. 1261580-01-1): An Overview of a Versatile Compound in Medicinal Chemistry

3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone (CAS No. 1261580-01-1) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromine, iodine, and difluoromethoxy functional groups, offers a rich platform for the development of novel therapeutic agents.

The molecular structure of 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone is composed of a propiophenone core with substituents that enhance its chemical and biological properties. The bromine and iodine atoms introduce halogenation, which can influence the compound's reactivity and binding affinity to various biological targets. The difluoromethoxy group, on the other hand, adds a layer of complexity and can modulate the compound's pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antitumor activity against several cancer cell lines. The halogenated structure and difluoromethoxy group contribute to its ability to disrupt key signaling pathways involved in cancer progression, such as the PI3K/AKT/mTOR pathway.

In addition to its antitumor properties, 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). The mechanism of action is believed to involve interference with viral entry and replication processes, making it a promising candidate for further development in antiviral therapy.

The pharmacokinetic properties of 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone have also been studied extensively. Research indicates that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. Its lipophilicity, influenced by the bromine and iodine substituents, allows for efficient cellular uptake and penetration across biological membranes. Furthermore, the difluoromethoxy group enhances metabolic stability, reducing the risk of rapid degradation in vivo.

In terms of safety and toxicity, preliminary studies suggest that 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone has a favorable safety profile at therapeutic concentrations. However, further preclinical and clinical evaluations are necessary to fully assess its safety and efficacy in human subjects. Ongoing research is focused on optimizing the compound's formulation and delivery methods to maximize its therapeutic potential while minimizing adverse effects.

The synthetic route for producing 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone involves several well-established chemical transformations. Key steps include the introduction of the bromine and iodine substituents via halogenation reactions and the formation of the difluoromethoxy group through nucleophilic substitution or other synthetic strategies. These processes are designed to ensure high yields and purity, making large-scale production feasible for both research and commercial applications.

In conclusion, 3-Bromo-4'-(difluoromethoxy)-2'-iodopropiophenone (CAS No. 1261580-01-1) represents a promising molecule with diverse applications in medicinal chemistry. Its unique structural features contribute to its biological activities, making it a valuable candidate for further investigation in areas such as oncology and virology. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds significant potential for the development of novel therapeutic agents.